Cas no 172607-53-3 (Phenyl{2-[(trimethylsilyl)ethynyl]phenyl}methanone)

• Product Name: Phenyl{2-[(trimethylsilyl)ethynyl]phenyl}methanone
• CAS No: 172607-53-3
• MF: C₁₈H₁₈OSi
• MW: 278.420425891876
• CID: 2782111
• PubChem ID: 15502078
• Update Time: 2025-04-21

Phenyl{2-[(trimethylsilyl)ethynyl]phenyl}methanone Chemical and Physical Properties

Names and Identifiers

• 172607-53-3
• SCHEMBL3644022
• DTXSID60573402
• Phenyl{2-[(trimethylsilyl)ethynyl]phenyl}methanone
• Phenyl-(2-trimethylsilylethynyl)phenylmethanone
• Phenyl(2-((trimethylsilyl)ethynyl)phenyl)methanone

• Inchi： 1S/C18H18OSi/c1-20(2,3)14-13-15-9-7-8-12-17(15)18(19)16-10-5-4-6-11-16/h4-12H,1-3H3
• InChI Key： WOHVAYAMWIDBSZ-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=CC=1C(C1C=CC=CC=1)=O)(C)(C)C

Computed Properties

• Exact Mass: 278.112691728Da
• Monoisotopic Mass: 278.112691728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų